![molecular formula C12H11ClN4O3 B254911 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one](/img/structure/B254911.png)
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one, also known as PDD00017273, is a small molecule inhibitor that has shown potential in various scientific research applications.
Mechanism of Action
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one inhibits the activity of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and cell survival. Inhibition of PARP leads to the accumulation of DNA damage and ultimately cell death. 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has been found to be a potent inhibitor of PARP and has shown selectivity towards cancer cells.
Biochemical and Physiological Effects:
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit angiogenesis, and reduce inflammation. Additionally, 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has been found to enhance the efficacy of chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one in lab experiments is its selectivity towards cancer cells. This makes it a promising candidate for cancer treatment. Additionally, 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has been found to have low toxicity in animal studies. However, one of the limitations of using 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one is its solubility in water. This can make it difficult to administer in certain experiments.
Future Directions
There are various future directions for research on 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one. One area of interest is its potential in treating neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's disease. Additionally, further studies can be conducted to investigate its potential in treating bacterial infections and inflammation. Another area of research is the development of more soluble analogs of 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one to improve its bioavailability and efficacy. Finally, studies can be conducted to investigate the potential of 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one in combination with other cancer therapies.
Synthesis Methods
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one can be synthesized through a multi-step process starting with commercially available starting materials. The synthesis involves various reactions such as condensation, cyclization, and chlorination. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has been found to have potential in various scientific research applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Studies have also demonstrated its potential in treating various diseases such as Alzheimer's, Parkinson's, and Huntington's disease. Additionally, 5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one has shown promise in treating bacterial infections and inflammation.
properties
Product Name |
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one |
---|---|
Molecular Formula |
C12H11ClN4O3 |
Molecular Weight |
294.69 g/mol |
IUPAC Name |
5-chloro-4-[2-[(Z)-(5-methoxy-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinyl]-1H-pyridazin-6-one |
InChI |
InChI=1S/C12H11ClN4O3/c1-20-9-4-2-3-7(11(9)18)5-14-16-8-6-15-17-12(19)10(8)13/h2-6,14H,1H3,(H2,16,17,19)/b7-5- |
InChI Key |
SEUKKBNFCYFCKR-ALCCZGGFSA-N |
Isomeric SMILES |
COC1=CC=C/C(=C/NNC2=C(C(=O)NN=C2)Cl)/C1=O |
SMILES |
COC1=CC=CC(=CNNC2=C(C(=O)NN=C2)Cl)C1=O |
Canonical SMILES |
COC1=CC=CC(=CNNC2=C(C(=O)NN=C2)Cl)C1=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.